tert-Butyl 4-(9H-purin-6-yl)piperazine-1-carboxylate (also known as PH018492) is a small molecule that has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is implicated in several diseases, including cancer. Studies have shown that PH018492 exhibits inhibitory activity against various kinases, including CDK2, CDK4, and CDK6. [, ] These kinases are involved in cell cycle progression, and their inhibition has been shown to have antiproliferative effects on cancer cells. []